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Compound of Interest

(2E)-3-(4-Methylphenyl)acryloy!
Compound Name:

chloride
CAS No.: 13565-07-6
Cat. No.: B177324

Get Quote

Executive Summary

Compound: (E)-3-(p-Tolyl)acryloyl chloride CAS: 13565-07-6 Primary Hazard: Corrosive
(Category 1B), Water-Reactive (Violent Hydrolysis).

This guide provides a technical deep-dive into the safety profile, mechanistic toxicology, and
handling protocols for (E)-3-(p-Tolyl)acryloyl chloride. Intended for drug development
professionals, this document moves beyond standard Safety Data Sheet (SDS) listings to
explain the causality of hazards and the logic behind mitigation strategies.

Part 1: Chemical Identity & Strategic Utility
Chemical Profile

(E)-3-(p-Tolyhacryloyl chloride is an acid chloride derivative of 4-methylcinnamic acid. It serves
as a high-reactivity electrophile in organic synthesis, primarily used to introduce the cinnamoyl
pharmacophore into target molecules.
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Property Data
IUPAC Name (E)-3-(4-methylphenyl)prop-2-enoyl chloride
4-Methylcinnamoy! chloride; (E)-3-(4-
Synonyms )
Tolyl)acryloyl chloride
Molecular Formula C10HsCIO
Molecular Weight 180.63 g/mol

_ Low-melting solid or semi-solid (dependent on
Physical State )
purity/temperature)

Inert atmosphere (Argon/Nitrogen), < 25°C,
Storage ]
Desiccated

Applications in Drug Discovery

This intermediate is critical in the synthesis of Ozagrel, a thromboxane A2 synthase inhibitor
used to treat ischemic stroke [1]. Additionally, it is employed in the development of Rho-
associated kinase (ROCK) inhibitors, where the cinnamamide moiety acts as a scaffold for
binding affinity [2].

Part 2: Hazard Profiling & Mechanistic Toxicology
The "Why" Behind the Hazard

Standard SDS documents classify this compound as Skin Corr. 1B and Eye Dam. 1. To handle
it safely, one must understand the chemical mechanism driving this toxicity.

The Acylation Mechanism: Upon contact with biological tissue (skin, mucous membranes,
eyes), the acyl chloride moiety undergoes rapid nucleophilic acyl substitution. The water in the
tissue or the amine groups in proteins act as nucleophiles, attacking the carbonyl carbon.

o Immediate Tissue Damage: The compound covalently binds to cellular proteins (acylation),
disrupting cell function and causing necrosis.

e Secondary Chemical Burn: The leaving group is a chloride ion, which immediately reacts
with local moisture to form Hydrochloric Acid (HCI). This results in a dual-mode chemical
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burn: organic alkylation combined with acid hydrolysis.

Reactivity Cascade Diagram

The following diagram illustrates the hydrolysis pathway that dictates the safety protocols.
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Caption: Figure 1. Hydrolysis mechanism. Contact with moisture generates exothermic heat
and corrosive HCI gas, necessitating anhydrous handling.

Part 3: Risk Mitigation & Engineering Controls
Engineering Controls

o Primary Containment: All transfers must occur within a certified chemical fume hood. The
sash should be kept at the lowest working position to act as a physical barrier against
splashes.

 Inert Atmosphere: Due to water reactivity, store and dispense under nitrogen or argon.
Moisture ingress will degrade the reagent into HCI gas, pressurizing the container and
creating an inhalation hazard upon opening.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are often insufficient for prolonged contact with acid chlorides due to
permeation.
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PPE Category Recommendation Rationale

Acid chlorides can permeate
) Double Gloving: Nitrile (inner) thin nitrile. Laminate films (e.g.,
Hand Protection ] ] ) )
+ Laminate/Butyl (outer) Silver Shield) provide >4h

breakthrough time.

Safety glasses do not seal
) Chemical Splash Goggles + against corrosive vapors or
Eye Protection _ _
Face Shield splashes. A face shield

prevents facial scarring.

Inhalation of HCI byproducts
Respirat Fume Hood (Primary) or Full- causes pulmonary edema. Use
espirator
P Y Face Respirator (Backup) ABEK filters if hood

unavailable (emergency only).

Cotton lab coats can absorb
) ) the chemical, keeping it
Body Defense Chemical Resistant Apron , _ _ _
against the skin. An impervious

apron prevents this.

Part 4: Protocol: Safe Quenching & Disposal

Trustworthiness Check: Never add water directly to the neat acid chloride. The exothermic
reaction can boil the water instantly, causing an acidic eruption.

Quenching Workflow

This protocol utilizes a "Dilute-Neutralize-Destroy" logic to manage the exotherm [3].

 Dilution: Dissolve the residual acid chloride in an inert, non-nucleophilic solvent (e.g.,
Dichloromethane or Toluene) to act as a heat sink.

o Controlled Hydrolysis: Slowly add the diluted solution to a stirred mixture of ice and dilute
base (Sodium Bicarbonate or Sodium Hydroxide).

» Verification: Check pH to ensure neutrality before disposal.
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Waste Acid Chloride
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Caption: Figure 2. Safe quenching workflow. Dilution prior to hydrolysis prevents thermal
runaway.

Step-by-Step Methodology

¢ Preparation: Cool a 5% NaHCO:s solution (or 1M NaOH) in an ice bath to 0°C.
¢ Dilution: Dilute the reaction mixture or waste residue with DCM (1:10 ratio).

» Addition: Using an addition funnel, drip the organic solution into the basic aqueous mixture.
Caution: Evolution of CO2 gas will occur if using bicarbonate. Ensure adequate venting.

* Monitoring: Monitor temperature; keep below 20°C.
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e Disposal: Once addition is complete and bubbling ceases, separate layers. The aqueous
layer contains the neutralized acid salt; the organic layer contains the solvent. Dispose of as
Halogenated Organic Waste.

Part 5: Emergency Response
First Aid Specifics

o Skin Contact: Immediate flushing is critical. Do not try to neutralize with base on the skin
(exothermic risk). Flush with water for 15 minutes.

o Eye Contact: Irrigate immediately. Time to irrigation is the single biggest factor in preventing
blindness.

 Inhalation: Move to fresh air. Symptoms of lung edema (fluid in lungs) may be delayed up to
48 hours. Medical observation is recommended even if the victim feels fine initially.

Spill Cleanup

Small Spills (<10 mL):

e Evacuate immediate area.

o Cover with dry lime, sand, or soda ash (do not use combustible materials like sawdust).
e Scoop into a dry container and transport to the fume hood for quenching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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